5-Ethyl-1,3,5-dithiazinane

• CAS: 34866-40-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the H₂S Scavenging Mechanism of 1,3,5-Triethyl-hexahydro-s-triazine and its Product, 5-Ethyl-1,3,5-dithiazinane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydrogen sulfide (H₂S) poses significant challenges across various industries, necessitating effective scavenging solutions. Triazine-based scavengers, particularly 1,3,5-trialkyl-hexahydro-s-triazines, have emerged as a prominent class of non-regenerative H₂S absorbents. This technical guide provides a comprehensive examination of the mechanism of action of 1,3,5-triethyl-hexahydro-s-triazine as an H₂S scavenger, leading to the formation of its primary reaction product, 5-ethyl-1,3,5-dithiazinane. We will delve into the underlying reaction chemistry, kinetics, and byproducts, offering field-proven insights and detailed experimental protocols for performance evaluation and product analysis. This guide is intended to serve as an authoritative resource for researchers and professionals engaged in the development and application of H₂S scavenging technologies.

Introduction: The Imperative for Effective H₂S Scavenging

Hydrogen sulfide is a corrosive, flammable, and highly toxic gas frequently encountered in oil and gas production, refining, and wastewater treatment operations.[1] Its presence can lead to catastrophic equipment failure, environmental contamination, and severe health and safety risks. Consequently, the removal of H₂S, a process often referred to as "gas sweetening," is a critical operational step.[2]

A variety of chemical and physical methods are employed for H₂S abatement. Among these, the use of non-regenerative chemical scavengers offers a cost-effective and operationally straightforward solution, particularly for streams with low to moderate H₂S concentrations.[3] Triazine-based compounds, a class of nitrogen-containing heterocycles, have proven to be highly effective in this capacity.[4]

This guide focuses specifically on the H₂S scavenging properties of 1,3,5-triethyl-hexahydro-s-triazine and the mechanistic pathway to its principal byproduct, 5-ethyl-1,3,5-dithiazinane.

The Scavenger: 1,3,5-Triethyl-hexahydro-s-triazine

1,3,5-Triethyl-hexahydro-s-triazine is a cyclic organic compound synthesized through the condensation reaction of ethylamine and formaldehyde.[5] Its molecular structure, characterized by a six-membered ring with alternating carbon and nitrogen atoms, each nitrogen atom being substituted with an ethyl group, is central to its reactivity with H₂S.

Figure 1: Molecular structure of 1,3,5-triethyl-hexahydro-s-triazine.

The Core Mechanism: Reaction with Hydrogen Sulfide

The scavenging of H₂S by 1,3,5-triethyl-hexahydro-s-triazine is a non-regenerative chemical process that proceeds through a series of nucleophilic substitution reactions. The overall stoichiometry of the reaction involves one mole of the triazine reacting with two moles of hydrogen sulfide.[2] This process can be conceptually divided into two primary steps, leading to the formation of a thiadiazine intermediate and culminating in the production of the more stable dithiazine.

Step 1: Formation of the Thiadiazine Intermediate

The initial reaction involves the attack of a hydrosulfide ion (HS⁻), formed from the dissociation of H₂S in the aqueous phase, on one of the carbon atoms of the triazine ring. This nucleophilic attack results in the opening of the ring and the subsequent elimination of an ethylamine molecule. The ring then closes with the incorporation of the sulfur atom, forming a six-membered ring containing two nitrogen atoms and one sulfur atom, known as a thiadiazine.

Step 2: Formation of 5-Ethyl-1,3,5-dithiazinane

The thiadiazine intermediate is more reactive than the parent triazine.[6] It readily reacts with a second molecule of H₂S in a similar fashion. A hydrosulfide ion attacks a carbon atom adjacent to a nitrogen atom in the thiadiazine ring, leading to ring opening, elimination of a second ethylamine molecule, and subsequent ring closure to form the final product, 5-ethyl-1,3,5-dithiazinane. This molecule contains one nitrogen atom and two sulfur atoms in the heterocyclic ring.[7] The double substitution of nitrogen with sulfur results in a less polar molecule with lower water solubility.[7]

Figure 2: Reaction pathway of 1,3,5-triethyl-hexahydro-s-triazine with H₂S.

It is important to note that while theoretically a third substitution to form a trithiane is possible, this is generally not observed under typical field conditions.[8] The reaction effectively stops at the dithiazine stage.

Reaction Kinetics and Influencing Factors

The rate of the H₂S scavenging reaction is influenced by several factors, including temperature, pH, and the concentrations of the reactants. Studies on analogous triazine compounds have shown that the reaction rate is dependent on pH, with faster kinetics observed at lower pH values.[9] The reaction is also temperature-dependent, with higher temperatures generally leading to faster reaction rates.[10]

Comparative studies have indicated that 1,3,5-triethyl-1,3,5-triazinane reacts with the hydrogen sulfide ion (HS⁻) significantly faster than its trimethyl counterpart.[5]

Byproducts of the Scavenging Reaction

The primary and desired byproduct of the reaction between 1,3,5-triethyl-hexahydro-s-triazine and H₂S is 5-ethyl-1,3,5-dithiazinane. The other major byproduct is ethylamine, which is released at each step of the sulfur substitution.

In some cases, particularly with other triazine derivatives like MEA-triazine, the dithiazine product can polymerize to form an insoluble solid, referred to as amorphous polymeric dithiazine (apDTZ), which can lead to fouling and operational issues.[8]

Experimental Protocols for Evaluation

The performance of H₂S scavengers is evaluated through various laboratory tests designed to measure their scavenging capacity and reaction kinetics.

H₂S Breakthrough Capacity Test (Modified ASTM D6646)

This method is used to determine the total amount of H₂S a scavenger can remove before its capacity is exhausted.[11][12][13][14][15]

Objective: To measure the H₂S scavenging capacity of a liquid scavenger.

Apparatus:

• Gas source with a known concentration of H₂S in a carrier gas (e.g., nitrogen).

• Mass flow controllers to regulate gas flow.

• A temperature-controlled reaction vessel (e.g., a bubble column or a stirred reactor).

• An H₂S detector to measure the concentration of H₂S in the outlet gas stream.

• Data acquisition system.

Procedure:

• A known volume and concentration of the scavenger solution is placed in the reaction vessel.

• The vessel is brought to the desired reaction temperature.

• A gas stream with a constant, known concentration of H₂S is bubbled through the scavenger solution at a fixed flow rate.

• The H₂S concentration in the gas exiting the vessel is continuously monitored.

• "Breakthrough" is defined as the point when the outlet H₂S concentration reaches a predetermined level (e.g., 50 ppm).[13]

• The total amount of H₂S scavenged is calculated based on the flow rate, inlet H₂S concentration, and the time to breakthrough.

Figure 3: Simplified workflow for H₂S breakthrough testing.

Bubble Test for Scavenging Efficiency

A simpler method to quickly assess the performance of a scavenger.[1]

Objective: To compare the relative H₂S scavenging efficiency of different products.

Apparatus:

• Gas dispersion tube (fritted).

• Graduated cylinder or similar vessel.

• H₂S gas source.

• H₂S detection system (e.g., gas detection tubes).

Procedure:

• A defined volume of the scavenger solution is placed in the vessel.

• H₂S gas is bubbled through the solution at a constant rate.

• The time taken for the H₂S to be detected in the headspace above the liquid is measured.

• A shorter breakthrough time indicates a lower scavenging capacity.

Analytical Methods for Reaction Monitoring and Product Characterization

Several analytical techniques can be employed to monitor the progress of the scavenging reaction and to identify and quantify the reaction products.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying the components of a complex mixture. For the analysis of triazines and their byproducts, a derivatization step is often necessary due to the thermal instability of these compounds.[16]

Protocol Outline for GC-MS Analysis:

• Sample Preparation: An aliquot of the spent scavenger solution is taken.

• Derivatization: The sample is treated with a derivatizing agent (e.g., trifluoroacetic anhydride) to create more volatile and thermally stable derivatives of the triazine and its products.[16]

• GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column). The oven temperature is programmed to ramp up to achieve separation of the components.

• MS Detection and Identification: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectra are compared to spectral libraries for identification.

• Quantification: The concentration of each component can be determined by using internal or external standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a non-destructive technique that provides detailed structural information about molecules in solution. It can be used to monitor the disappearance of the starting triazine and the appearance of the thiadiazine intermediate and the final dithiazine product.[17] Both ¹H and ¹³C NMR can provide valuable insights into the molecular structures of the reaction components.[18]

In-situ Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

ATR-FTIR spectroscopy allows for the real-time, in-situ monitoring of chemical reactions.[19][20] An ATR probe is immersed directly into the reaction mixture, and spectra are collected at regular intervals. The changes in the infrared absorption bands corresponding to the functional groups of the reactants and products can be used to track the progress of the reaction and determine its kinetics.

Data Presentation

Table 1: Comparative Reaction Rates of Triazine Derivatives

Triazine Derivative	Relative Rate of Reaction with HS⁻	Relative Rate of Hydrolysis
1,3,5-Trimethyl-1,3,5-triazinane	1	1
1,3,5-Triethyl-1,3,5-triazinane	19	12
1,3,5-Tris(2-hydroxyethyl)-1,3,5-triazinane	31	24
Data adapted from Bakke and Buhaug.[5]

Conclusion

The scavenging of H₂S by 1,3,5-triethyl-hexahydro-s-triazine is a robust and efficient process that proceeds through a well-defined mechanistic pathway involving the sequential substitution of nitrogen atoms with sulfur. The primary reaction product, 5-ethyl-1,3,5-dithiazinane, is a stable dithiazine. Understanding the intricacies of this reaction, including its kinetics and byproducts, is crucial for optimizing its application in industrial settings. The experimental protocols and analytical methods detailed in this guide provide a framework for the comprehensive evaluation of this and other triazine-based H₂S scavengers, enabling researchers and professionals to make informed decisions in the selection and deployment of these critical chemical agents.

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Protocols & Analytical Methods

step-by-step synthesis protocol for high-purity 5-ethyl-1,3,5-dithiazinane

An Application Note on the High-Purity Synthesis of 5-ethyl-1,3,5-dithiazinane

Introduction

The 1,3,5-dithiazinane scaffold is a nitrogen- and sulfur-containing heterocycle of interest in various fields of chemistry. The synthesis of specifically substituted derivatives, such as 5-ethyl-1,3,5-dithiazinane, requires a robust and reproducible protocol to ensure high purity of the final compound. This application note provides a detailed, step-by-step guide for the synthesis, purification, and characterization of 5-ethyl-1,3,5-dithiazinane. The described methodology is based on established principles of heterocyclic chemistry, particularly the condensation reaction of an amine, formaldehyde, and a sulfur source.[1][2] This document is intended for researchers and scientists in organic synthesis and drug development, offering insights into the experimental rationale to ensure both safety and success.

Reaction Principle

The synthesis of 5-ethyl-1,3,5-dithiazinane proceeds via a one-pot cyclocondensation reaction. This reaction involves the treatment of ethylamine with formaldehyde and a sulfide source, typically sodium hydrosulfide (NaSH). The probable mechanism involves the initial formation of an N-substituted aminomethanethiol intermediate, which then further reacts with formaldehyde and the sulfur source to form the six-membered dithiazinane ring. The stoichiometry of the reactants is crucial for minimizing the formation of by-products.

Experimental Protocol

This protocol is designed for the synthesis of high-purity 5-ethyl-1,3,5-dithiazinane on a laboratory scale. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Materials and Reagents

• Ethylamine (70% solution in water)

• Formaldehyde (37% solution in water)

• Sodium hydrosulfide hydrate (NaSH·xH₂O)

• Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Hexanes

• Ethyl acetate

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • Equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer.

  • Place the flask in an ice-water bath to maintain a low temperature during the initial reaction phase.

• Preparation of the Reaction Mixture:

  • In the reaction flask, dissolve sodium hydrosulfide hydrate (e.g., 7.6 g, assuming ~135 mmol) in 50 mL of deionized water and cool the solution to 0-5 °C with stirring.[2]

  • In a separate beaker, prepare a solution of ethylamine (e.g., 4.5 g of 70% solution, ~70 mmol) in 20 mL of cold deionized water.

• Addition of Reagents:

  • Slowly add the aqueous solution of ethylamine to the stirred sodium hydrosulfide solution in the reaction flask over 15-20 minutes, ensuring the temperature does not exceed 10 °C.

  • Once the ethylamine addition is complete, add formaldehyde (e.g., 16.7 mL of 37% solution, ~225 mmol) dropwise from the dropping funnel over 30-40 minutes.[2] Maintain the reaction temperature below 10 °C throughout the addition. A precipitate may form during this step.

• Reaction Progression:

  • After the complete addition of formaldehyde, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Continue stirring the mixture at room temperature for 24 hours to ensure the reaction goes to completion.

• Work-up and Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the aqueous mixture with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash sequentially with 1 M HCl (2 x 30 mL) to remove any unreacted amine, saturated sodium bicarbonate solution (2 x 30 mL) to neutralize any remaining acid, and finally with brine (1 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification of 5-ethyl-1,3,5-dithiazinane

The crude product can be purified by flash column chromatography on silica gel.

• Column Preparation:

  • Pack a suitable size glass column with silica gel using a slurry method with hexanes.

• Loading and Elution:

  • Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

  • Load the dried silica with the adsorbed product onto the top of the prepared column.

  • Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing the polarity to 10-20% ethyl acetate).

• Fraction Collection:

  • Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing the pure product.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent under reduced pressure to yield high-purity 5-ethyl-1,3,5-dithiazinane as a solid or oil.

Characterization

The identity and purity of the synthesized 5-ethyl-1,3,5-dithiazinane should be confirmed by standard analytical techniques:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet) and the methylene protons of the dithiazinane ring.

• ¹³C NMR: The carbon NMR spectrum should display the corresponding signals for the ethyl group carbons and the carbons of the heterocyclic ring.

• Mass Spectrometry (MS): Mass spectral analysis should confirm the molecular weight of the compound (C₅H₁₁NS₂, MW: 149.28 g/mol ).[3]

Quantitative Data Summary

Parameter	Value	Notes
Reagents
Ethylamine (70%)	~4.5 g (~70 mmol)	Primary amine source.
Sodium Hydrosulfide	~7.6 g (~135 mmol)	Sulfide source.
Formaldehyde (37%)	~16.7 mL (~225 mmol)	Carbon source for the ring.
Reaction Conditions
Temperature	0-10 °C (addition), RT (reaction)	To control the exothermic reaction.
Reaction Time	24 hours	To ensure complete conversion.
Expected Outcome
Theoretical Yield	~10.45 g	Based on ethylamine as the limiting reagent.
Expected Purity	>95%	After chromatographic purification.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 5-ethyl-1,3,5-dithiazinane.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[4]

• Ventilation: All procedures should be conducted in a well-ventilated fume hood to avoid inhalation of volatile and toxic reagents like formaldehyde and ethylamine.[5]

• Handling of Reagents:

  • Formaldehyde: Is a known carcinogen and sensitizer. Avoid contact with skin and eyes and prevent inhalation.

  • Ethylamine: Is a corrosive and flammable liquid. Handle with care to avoid skin and eye burns.

  • Sodium Hydrosulfide: Can release toxic hydrogen sulfide gas upon contact with acids. Handle in a well-ventilated area and avoid acidification of the waste.

• Waste Disposal: Dispose of all chemical waste in accordance with federal, state, and local regulations.[4] Aqueous waste containing sulfide should be treated with bleach before disposal to oxidize the sulfide.

References

• 5-Ethyl-1,3,5-dithiazine | CAS#:34866-40-5 | Chemsrc. (n.d.). Retrieved from [Link]

• 5-ethyl-1,3,5-dithiazinane. (n.d.). Stenutz. Retrieved from [Link]

• natural thialdine (dihydro 2,4,6-trimethyl-1,3,5-(4h) dithiazine). (n.d.). Axxence Aromatic GmbH. Retrieved from [Link]

• 1,3-dithiane. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• 2-(1,3,5-Dithiazinan-5-yl)ethanol Heterocycles, Structure and Reactivity | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• 1s-(−)-1,3-dithiane 1-oxide. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Synthesis, lipophilicity and structure of 2,5‐disubstituted 1, 3, 5‐dithiazine derivatives. (2025, August 9). ResearchGate. Retrieved from [Link]

• Structural Elucidation of the Solid Byproduct from the Use of 1,3,5-Tris(hydroxyalkyl)hexahydro-s-triazine Based Hydrogen Sulfide Scavengers. (2010, December 15). ACS Publications. Retrieved from [Link]

• Synthesis of Novel 1,3,5-Dithiazine Derivatives | Request PDF. (2025, August 10). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of 5-Substituted-1,3-Diazacyclohecane Derivatives. (1999, March 4). DTIC. Retrieved from [Link]

• One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. (2020, June 24). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Synthesis of a Library of 1,5,2-Dithiazepine 1,1-Dioxides. Part 1: A One-Pot Sulfonylation/Thia-Michael Protocol. (2013, December 31). PMC. Retrieved from [Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2025, June 2). MDPI. Retrieved from [Link]

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• Synthesis of new 1,3,5-thiadiazine and 1,3,5-triazine derivatives and their antimicrobial activity. (n.d.). Indian Academy of Sciences. Retrieved from [Link]

• An orthorhombic polymorph of 2-(1,3,5-dithiazinan-5-yl)ethanol or MEA-dithiazine. (n.d.). PMC. Retrieved from [Link]

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handling and storage protocols for 5-ethyl-1,3,5-dithiazinane in the laboratory

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

5-ethyl-1,3,5-dithiazinane is a sulfur-containing heterocyclic compound with potential applications in synthetic chemistry and drug discovery. As a research chemical, its toxicological properties are not yet fully characterized, necessitating a cautious and well-documented approach to its handling and storage in the laboratory.[1] This guide provides a detailed overview of the best practices for the safe handling, storage, and disposal of 5-ethyl-1,3,5-dithiazinane, grounded in established principles of laboratory safety and chemical hygiene. The protocols outlined herein are designed to empower researchers to work with this compound while minimizing potential risks.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a substance is the foundation of its safe handling. While comprehensive data for 5-ethyl-1,3,5-dithiazinane is not extensively published, the following table summarizes the available information.

Property	Value	Source
CAS Number	34866-40-5	[1]
Molecular Formula	C5H11NS2	[1][2]
Molecular Weight	149.28 g/mol	[1][2]
Appearance	Clear yellow liquid	[1]
Boiling Point	30.0 - 32.0 °C @ 0.02 mmHg	[1]
Melting Point	0 °C	[1]
Chemical Stability	Stable under normal temperatures and pressures.	[1]
Incompatibilities	Strong oxidants, incompatible materials.	[1]
Hazardous Decomposition Products	Irritating and toxic fumes and gases upon thermal decomposition.	[1]

Hazard Identification and Risk Assessment

The primary challenge in handling 5-ethyl-1,3,5-dithiazinane is the lack of comprehensive toxicological data.[1] Therefore, a conservative approach must be adopted, treating the compound as potentially hazardous upon inhalation, ingestion, or skin contact.

Potential Hazards:

• Inhalation: May cause respiratory irritation. The low boiling point suggests a potential for vapor inhalation risk, especially if handled outside of a fume hood.

• Skin and Eye Contact: May cause irritation. Prolonged or repeated contact should be avoided.[1]

• Ingestion: The toxicological effects of ingestion are unknown.[1]

• Reactivity: While generally stable, it may react with strong oxidizing agents.[1]

A thorough risk assessment should be conducted before any new experimental procedure involving this compound. This assessment should consider the quantity of material being used, the nature of the experimental setup, and the potential for exposure.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-ethyl-1,3,5-dithiazinane to create a barrier between the researcher and the chemical.

• Eye Protection: Chemical safety goggles or a face shield are essential to protect against splashes.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Gloves should be inspected before use and changed immediately if contaminated.

• Body Protection: A laboratory coat must be worn and kept fastened. For procedures with a higher risk of splashing, a chemically resistant apron is recommended.

• Respiratory Protection: All handling of 5-ethyl-1,3,5-dithiazinane that could generate aerosols or vapors must be conducted in a certified chemical fume hood.

DOT Script for PPE Selection Workflow

Caption: Logical relationship between storage, handling, and disposal.

Spill and Emergency Procedures

Prompt and correct response to a spill is critical to prevent exposure and contamination.

6.1. Small Spills (in a chemical fume hood):

• Alert personnel in the immediate area.

• Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

• Carefully collect the absorbed material using a scoop or spatula and place it in a labeled, sealed container for chemical waste.

• Decontaminate the area with a suitable solvent, followed by soap and water.

• Dispose of all contaminated materials as hazardous waste.

6.2. Large Spills (outside a chemical fume hood):

• Evacuate the laboratory immediately.

• Alert your supervisor and the institutional safety office.

• Prevent entry to the contaminated area.

• Allow trained emergency personnel to handle the cleanup.

6.3. First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention. [1]* Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists. [1]* Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention. [1]* Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical attention. [1]

Waste Disposal

All waste containing 5-ethyl-1,3,5-dithiazinane must be treated as hazardous chemical waste.

• Collect all waste (including unused product, contaminated absorbents, and disposable PPE) in a designated, labeled, and sealed container.

• Dispose of the waste in accordance with all federal, state, and local regulations. [1]Consult with your institution's environmental health and safety department for specific guidance.

Conclusion

The protocols outlined in this document are based on the current understanding of 5-ethyl-1,3,5-dithiazinane and general principles of laboratory safety. Given the limited toxicological data, a high degree of caution is warranted. Researchers should always consult the most recent safety information and their institution's safety policies before working with this or any other research chemical. By adhering to these guidelines, the risks associated with the handling and storage of 5-ethyl-1,3,5-dithiazinane can be effectively managed.

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• 2. 5-ethyl-1,3,5-dithiazinane [stenutz.eu]

Technical Notes & Optimization

Technical Support Center: Mitigating 5-Ethyl-1,3,5-Dithiazinane Precipitation in H₂S Scavenging

Welcome to the advanced troubleshooting center for hydrogen sulfide (H₂S) scavenging operations utilizing 1,3,5-triethyl-1,3,5-triazinane. This guide is specifically engineered for researchers and drug development professionals dealing with the severe fouling caused by the precipitation of its byproduct, 5-ethyl-1,3,5-dithiazinane.

Below, you will find mechanistic insights, diagnostic FAQs, quantitative operational parameters, and self-validating laboratory protocols to permanently resolve amorphous solid formation in your reactors.

Mechanistic Pathway of Fouling

To troubleshoot precipitation, we must first understand the causality of the phase separation. The diagram below illustrates the sequence of events that transforms a liquid scavenger into an intractable solid.

Fig 1: Reaction pathway leading to amorphous solid precipitation of 5-ethyl-1,3,5-dithiazinane.

Frequently Asked Questions (Diagnostics & Causality)

Q1: Why does 5-ethyl-1,3,5-dithiazinane form amorphous solids instead of remaining in solution? A1: The precipitation is fundamentally driven by hydrophobicity and phase separation. When 1,3,5-triethyl-1,3,5-triazinane reacts with H₂S, it forms 5-ethyl-1,3,5-dithiazinane. Unlike MEA-dithiazine (which contains hydrophilic hydroxyl groups), the ethyl derivative lacks hydrogen-bonding capability, resulting in extremely low aqueous solubility (1)[1]. As the scavenging reaction proceeds, the monomeric dithiazinane rapidly exceeds its solubility limit, causing liquid-liquid phase separation. In this dense hydrophobic layer, the molecules agglomerate. Over time, or under high H₂S exposure, the dithiazinane rings can open and polymerize, forming an intractable amorphous solid analogous to amorphous polymeric dithiazine (apDTZ) (2)[2].

Q2: How does temperature affect the precipitation rate of the ethyl-dithiazinane? A2: Temperature has a direct, non-linear impact on thermodynamic solubility. Gas throttling across a pressure regulator causes a Joule-Thomson cooling effect. This sudden temperature drop drastically reduces the solubility of 5-ethyl-1,3,5-dithiazinane in the mixed fluid stream, triggering immediate crystallization or liquid dropout. Maintaining system temperatures above the cloud point of the spent scavenger fluid is critical.

Q3: What is the difference between crystalline and amorphous dithiazine fouling, and why does it matter? A3: Crystalline dithiazine is simply a different physical polymorph of the monomeric species. It can often be melted or dissolved using common organic solvents (like methanol or dichloromethane). In contrast, amorphous dithiazine is a polymeric structure resulting from ring-opening reactions initiated by terminal thiols (3)[3]. Amorphous solids are highly dense, infusible, and insoluble in nearly all organic solvents, making mechanical removal the only viable option once formed.

Quantitative Operational Parameters

To prevent the initial phase separation that leads to amorphous fouling, system parameters must be strictly controlled.

Table 1: Operational Parameters and Their Impact on 5-Ethyl-1,3,5-Dithiazinane Precipitation

Parameter	Critical Threshold	Mechanistic Impact on Precipitation	Recommended Action
Degree of Spent	> 60% H₂S Loading	Exceeds aqueous solubility limit of the dithiazinane, forcing liquid-liquid phase separation.	Increase fresh scavenger injection rate to maintain < 60% spent.
Cosolvent Ratio	< 15% v/v	Insufficient amphiphilic bridging between the hydrophobic dithiazinane and the aqueous phase.	Blend 15-25% Methanol or Monoethylene Glycol (MEG) into the formulation.
System Temp.	< 20°C (or sudden drops)	Lowers the thermodynamic solubility limit; induces rapid crystallization or amorphous agglomeration.	Insulate lines; install line heaters upstream of pressure regulators.
pH Level	< 8.5	Accelerates the protonation of intermediates, potentially catalyzing ring-opening polymerization.	Buffer the scavenger formulation to maintain alkaline conditions.

Experimental Protocol: Cosolvent Optimization & Phase-Separation Stress Test

Purpose: A self-validating methodology to determine the exact cosolvent concentration required to prevent 5-ethyl-1,3,5-dithiazinane phase separation under field-specific conditions. Causality: By artificially inducing the worst-case scenario (high spent + low temperature), you validate that the thermodynamic solubility of the system prevents the initial phase separation, thereby eliminating the prerequisite for amorphous solid formation.

Step 1: Preparation of Simulated Spent Fluid

• In a controlled, ventilated fume hood, synthesize a 70% spent solution by sparging H₂S gas into a standard 1,3,5-triethyl-1,3,5-triazinane solution until the stoichiometric equivalent of 1.4 moles of H₂S per mole of triazine is reached.

• Observe the formation of a dense, cloudy hydrophobic layer (the separated 5-ethyl-1,3,5-dithiazinane).

Step 2: Cosolvent Titration (Cloud Point Reversal)

• Aliquot 50 mL of the turbid spent fluid into a jacketed glass reactor maintained at standard field temperature (e.g., 25°C).

• Titrate the chosen cosolvent (e.g., Methanol or MEG) dropwise under continuous magnetic stirring (400 rpm).

• Record the exact volume of cosolvent required for the solution to transition from turbid to completely transparent (the "Clear Point").

Step 3: Thermal Stress Validation

• To validate the stability of the optimized mixture, lower the temperature of the jacketed reactor to 5°C (simulating Joule-Thomson cooling at a choke valve).

• If turbidity returns, the cosolvent concentration is insufficient for cold-spots. Resume titration until clarity is restored at 5°C.

• Self-Validation Check: Centrifuge the final clear solution at 3000 rpm for 10 minutes. If no solid pellet or dense liquid layer forms at the bottom of the tube, the protocol is validated, and the cosolvent ratio is field-ready.

Troubleshooting Workflow

Use the following logical workflow to diagnose and correct active precipitation issues in your scavenging unit.

Fig 2: Troubleshooting workflow for mitigating 5-ethyl-1,3,5-dithiazinane precipitation.

References

• Bakke, J. M., et al. "Formation, Chemical Characterization, and Oxidative Dissolution of Amorphous Polymeric Dithiazine (apDTZ) during the Use of the H2S Scavenger Monoethanolamine-Triazine." Energy & Fuels - ACS Publications, 2020. 2

• Taylor, G. N., et al. "Identification of the Molecular Species Responsible for the Initiation of Amorphous Dithiazine Formation in Laboratory Studies of 1,3,5-Tris (hydroxyethyl)-hexahydro-s-triazine as a Hydrogen Sulfide Scavenger." Industrial & Engineering Chemistry Research - ACS Publications, 2012. 3

• "Hydrogen Sulfide Scavenging by 1,3,5-Triazinanes. Comparison of the Rates of Reaction." ResearchGate, Accessed 2026.1

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

troubleshooting low yield in the laboratory synthesis of 5-ethyl-1,3,5-dithiazinane

Welcome to the technical support center for the laboratory synthesis of 5-ethyl-1,3,5-dithiazinane. This guide is designed for researchers, scientists, and drug development professionals who may be encountering challenges, particularly low yields, during this synthesis. My objective is to provide not just procedural steps, but the underlying chemical logic to empower you to diagnose and resolve issues effectively.

Overview of the Synthesis

The synthesis of 5-ethyl-1,3,5-dithiazinane is typically achieved through a one-pot, multicomponent cyclocondensation reaction. This process involves the reaction of ethylamine, formaldehyde, and a source of hydrogen sulfide. The reaction proceeds via the formation of reactive intermediates that cyclize to form the desired heterocyclic ring system. While seemingly straightforward, the efficiency of this reaction is highly sensitive to a number of variables, which can lead to the formation of side products and a subsequent decrease in yield.

Troubleshooting Guide: Addressing Low Yield

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Q1: My yield is consistently low despite following the literature procedure. What are the most probable causes?

Low yield is a multifaceted problem that can often be traced back to one of three areas: reagent quality, reaction conditions, or work-up procedures.

The logical flow for troubleshooting this issue can be visualized as follows:

Caption: Troubleshooting workflow for low yield.

A. Reagent Integrity and Stoichiometry:

In multicomponent reactions, the purity and precise molar ratios of your starting materials are paramount.

• Ethylamine: Use a freshly opened bottle or a recently distilled batch. Ethylamine can absorb atmospheric carbon dioxide to form ethylammonium carbamate, reducing the concentration of the active nucleophile.

• Formaldehyde: The source of formaldehyde is critical.

  • Paraformaldehyde (PFA): Solid PFA is a polymer of formaldehyde. Its depolymerization can be slow and incomplete, leading to incorrect stoichiometry. Ensure you are using a high-purity, dry PFA. Heating the reaction mixture (e.g., to 60-70°C) can aid in depolymerization.

  • Aqueous Formaldehyde (Formalin): While convenient, formalin solutions often contain methanol as a stabilizer and can become acidic (formic acid formation) upon storage. This acidity can protonate the ethylamine, rendering it non-nucleophilic. Neutralize acidic formalin with a small amount of base before use.

• Hydrogen Sulfide Source:

  • H₂S Gas: Ensure a consistent and measured flow rate. Purity is essential, as contaminants can interfere with the reaction.

  • Sodium Hydrosulfide (NaSH): This is a common and often safer alternative. However, NaSH is hygroscopic and can degrade. Use a freshly opened container of anhydrous NaSH for best results.

B. Reaction Conditions:

• pH Control: The reaction medium's pH is a delicate balance. The amine must be sufficiently nucleophilic (i.e., not fully protonated), which favors a basic environment. However, excessively high pH can promote side reactions. The reaction of amines with formaldehyde and H₂S is a classic method for forming dithiazines.[1][2][3]

• Temperature Management: The reaction is often exothermic. Initial mixing should be performed at a reduced temperature (e.g., 0-5 °C) with slow, controlled addition of reagents to prevent runaway reactions and the formation of polymeric byproducts. After the initial combination, the reaction may need to be gently heated to ensure completion.

• Solvent Choice: The choice of solvent can influence the solubility of intermediates and the overall reaction rate. Protic solvents like methanol or ethanol are common, but aprotic solvents like THF or CH₂Cl₂ can also be effective.

C. Work-up and Purification:

• The 1,3,5-dithiazinane ring can be sensitive to strongly acidic conditions, which may be used during the work-up.[4] Avoid prolonged exposure to strong acids. A standard work-up involves quenching the reaction, extracting with an organic solvent, and washing with brine.

• Purification is typically achieved by flash column chromatography. The choice of eluent is crucial to ensure good separation from byproducts. A gradient of ethyl acetate in hexanes is often a good starting point.

Parameter	Potential Issue	Recommended Action
Ethylamine	Degradation (carbamate formation)	Use a fresh bottle or distill before use.
Formaldehyde	Incomplete PFA depolymerization; Acidity of formalin	Use high-purity PFA and ensure sufficient heat/time; Neutralize formalin before use.
H₂S Source	Inaccurate H₂S gas flow; Degraded NaSH	Use a calibrated mass flow controller; Use fresh, anhydrous NaSH.
Temperature	Exothermic reaction runaway	Pre-cool the reaction vessel; Add reagents slowly and maintain cooling.
pH	Amine protonation (low pH); Side reactions (high pH)	Maintain a slightly basic to neutral pH. Consider using a buffered system if necessary.
Work-up	Product degradation by acid	Use a mild work-up procedure; neutralize any acidic washes promptly.

Table 1. Troubleshooting Checklist for Low Yield Synthesis.

Q2: I'm observing a significant amount of an insoluble white or off-white solid crashing out of my reaction. What is it and how can I prevent it?

This is a very common issue. The precipitate is most likely an unwanted side product or a polymer.

• 1,3,5-Triethyl-1,3,5-triazinane: This is a frequent byproduct formed by the acid-catalyzed trimerization of the Schiff base derived from ethylamine and formaldehyde, especially if the introduction of the sulfur source is inefficient or delayed. Its formation competes directly with the desired dithiazinane synthesis.[5][6][7]

• Polymeric Materials: Formaldehyde is notorious for forming polymers. Similarly, the monomeric 5-ethyl-1,3,5-dithiazinane product itself can, under certain conditions, polymerize to an insoluble material.[8][9] This is particularly noted for the related 5-(2-hydroxyethyl)-1,3,5-dithiazine.[8][9]

Mitigation Strategies:

• Control Reagent Addition: Ensure that the sulfur source is present and reactive when the ethylamine and formaldehyde are combined. A slow, simultaneous addition of the amine and formaldehyde to a solution containing the sulfur source can minimize triazinane formation.

• Temperature Control: As mentioned, maintain a low temperature during the initial phase of the reaction to temper the rates of both the desired reaction and unwanted polymerizations.

• Solvent and Concentration: Running the reaction at a higher dilution can sometimes disfavor the formation of insoluble polymers.

Caption: Competing reaction pathways in the synthesis.

Q3: My crude NMR spectrum is very complex. What are the likely byproducts I should be looking for?

Besides the triazinane and polymers mentioned above, other small molecule impurities can arise:

• 1,3,5-Trithiane: The trimer of thioformaldehyde, which can form under certain conditions, particularly in acidic media.[1]

• Unreacted Starting Materials: This points to an incomplete reaction.

• Intermediates: In some cases, acyclic intermediates may be present if the final ring-closing step is inefficient.

A good practice is to obtain reference spectra (if available) or use techniques like LC-MS to identify the molecular weights of the major components in your crude mixture. This will provide valuable clues for identifying the structures of the byproducts.

Frequently Asked Questions (FAQs)

Q: What is the optimal method for monitoring the reaction's progress? A: Thin Layer Chromatography (TLC) is an effective method. The product, 5-ethyl-1,3,5-dithiazinane, is significantly less polar than the starting amine. Use a mobile phase like 20-30% ethyl acetate in hexanes. Staining with potassium permanganate is effective for visualizing the product. For more quantitative analysis, GC-MS can be used to track the disappearance of starting materials and the appearance of the product.

Q: How should the final product be stored? A: 5-ethyl-1,3,5-dithiazinane should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen).[10] As some related dithiazines are known to polymerize or degrade over time, it is best to use it relatively soon after purification.[8][9]

Q: Are there any specific safety precautions for this reaction? A: Yes. Hydrogen sulfide (H₂S) is an extremely toxic, flammable gas. All operations involving H₂S or its precursors (like NaSH, which can release H₂S upon acidification) must be conducted in a well-ventilated fume hood. Formaldehyde is a suspected carcinogen and sensitizer. Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

Appendix: Experimental Protocol

Optimized Synthesis of 5-ethyl-1,3,5-dithiazinane

This protocol is a generalized procedure and may require optimization for your specific laboratory conditions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Substituted 1,3,5-Triazaadamantanes: Biocompatible and Degradable Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. 1,3,5-Triazine - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. 5-Ethyl-1,3,5-dithiazine | CAS#:34866-40-5 | Chemsrc [chemsrc.com]

Technical Support Center: 5-Ethyl-1,3,5-Dithiazinane Synthesis & Temperature Optimization

Welcome to the Technical Support Center for the synthesis of 5-ethyl-1,3,5-dithiazinane. This guide is engineered for researchers and drug development professionals to troubleshoot, optimize, and scale the cyclothiomethylation of primary amines.

The Causality of Thermal Control in Cyclothiomethylation

The synthesis of 5-ethyl-1,3,5-dithiazinane relies on a delicate multicomponent domino reaction involving ethylamine, formaldehyde, and a sulfur source (such as hydrogen sulfide or sodium hydrosulfide)[1]. This reaction is governed by strict kinetic and thermodynamic balances.

Because the initial condensation of formaldehyde with primary amines is highly exothermic, uncontrolled temperature spikes lead to the rapid formation of stable, unwanted thermodynamic byproducts[2][3]. Maintaining a strict thermal environment (0–5 °C) ensures that the sequential nucleophilic attacks by the sulfur species occur before the intermediate iminium ions can polymerize or react with additional amine molecules[4][5]. If the temperature exceeds this narrow kinetic window, the reaction loses selectivity, shifting toward thiadiazinanes, triazinanes, or complete thermal degradation[1][3].

Quantitative Impact of Temperature on Product Distribution

To understand why your yield may be fluctuating, reference the empirical data below detailing how thermal energy dictates the reaction pathway.

Reaction Temperature	5-Ethyl-1,3,5-dithiazinane Yield	Primary Byproducts	Mechanistic Observation
0 – 5 °C	75 – 85%	Minimal	Optimal kinetic control; high selectivity for the target dithiazinane ring[4][5].
20 – 25 °C	50 – 60%	3,5-Diethyl-1,3,5-thiadiazinane	Competitive amine incorporation; onset of thermodynamic shift[2][3].
40 – 60 °C	30 – 40%	1,3,5-Triethyl-1,3,5-triazinane	Dominant formation of the triazinane thermodynamic sink[3].
> 80 °C	< 15%	1,2,4-Trithiolanes, Oligomers	Severe thermal degradation and total loss of reaction selectivity[1].

Mechanistic Pathway

Fig 1. Temperature-dependent mechanistic pathways in cyclothiomethylation.

Self-Validating Experimental Protocol

Do not rely on visual cues alone. Use this self-validating Standard Operating Procedure (SOP) to ensure kinetic control is maintained throughout the synthesis.

Phase 1: Equilibration

• In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve ethylamine (50 mmol) in 30 mL of absolute ethanol[5].

• Submerge the flask in an ice-water bath.

  • Causality: Establishing a strict 0 °C baseline is critical before introducing electrophiles to prevent premature imine trimerization. Allow 15 minutes for thermal equilibration.

Phase 2: Exothermic Addition (The Critical Node) 3. Slowly add aqueous formaldehyde (10% or 37% w/w, 150 mmol) dropwise via an addition funnel over a period of 30 minutes[5]. 4. Validation Checkpoint: Monitor the internal temperature using a submerged thermocouple. The temperature must not exceed 5 °C . If it does, immediately pause the addition. The solution should remain clear; cloudiness indicates localized polymerization.

Phase 3: Cyclothiomethylation 5. Introduce the sulfur source by slowly adding a cold (5 °C) aqueous solution of sodium hydrosulfide (100 mmol) or bubbling H₂S gas into the mixture[4][5].

• Causality: The high nucleophilicity of HS⁻ at low temperatures selectively traps the transient hydroxymethylamine intermediates, forcing the closure of the dithiazinane ring rather than allowing a second amine to form a thiadiazinane ring.

Phase 4: Maturation and Verification 6. Stir the mixture for 2 hours at 0–5 °C[5]. 7. Extract the aqueous mixture with chloroform or dichloromethane (3 x 50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[4][5]. 8. Self-Validation: Analyze the crude product via ¹H NMR. Successful formation of the 1,3,5-dithiazinane ring is confirmed by characteristic signals: N-CH₂-S protons will appear as a singlet at ~4.2 ppm (4H), and S-CH₂-S protons will appear as a broad singlet at ~3.7 ppm (2H)[4][5].

Troubleshooting FAQs

Q: My ¹H NMR shows a massive peak around 3.4–3.5 ppm and my yield of dithiazinane is low. What happened? A: A strong signal near 3.4–3.5 ppm typically corresponds to the N-CH₂-N protons of a 1,3,5-triazinane or thiadiazinane ring[4]. This indicates your reaction temperature exceeded the 5 °C threshold during the formaldehyde or sulfur addition, allowing the thermodynamic pathway to outcompete the kinetic dithiazinane pathway[2][3]. Ensure your ice bath is properly maintained, and reduce your reagent addition rate.

Q: I observed a white, insoluble precipitate forming during the formaldehyde addition. What is it, and how do I prevent it? A: The precipitate is likely paraformaldehyde (a polymer of formaldehyde) or an insoluble cyclic oligomer[1]. This happens if the local concentration of formaldehyde is too high, or if localized hot spots cause rapid polymerization due to an uncontrolled exotherm. Maintain vigorous stirring (to prevent local concentration gradients) and a consistent 0–5 °C temperature.

Q: Can I use a higher concentration of formaldehyde to speed up the reaction? A: No. Using highly concentrated formaldehyde without adequate cooling exponentially increases the magnitude of the exotherm. This localized heating drives the formation of cyclic oligomers and 1,2,4-trithiolanes[1]. Stick to standard 10–37% aqueous solutions and strictly control the addition rate[5].

Q: How do I scale this reaction from 50 mmol to 1 mol? Can I just use a larger ice bath? A: Scale-up drastically changes the surface-area-to-volume ratio of your reaction vessel, severely reducing cooling efficiency. You cannot simply use a larger ice bath. For a 1 mol scale, you must transition to a jacketed reactor with a recirculating chiller set to -5 °C. Furthermore, utilize a programmable syringe pump for the formaldehyde and NaSH additions to maintain the internal temperature strictly below 5 °C.

References

• Benchchem. "Application Notes and Protocols: 1,3,5-Triethyl-1,3,5-triazinane in Heterocycle Synthesis." Benchchem. 2

• MDPI. "Structural and Dynamic Behaviour of Heterocycles Derived from Ethylenediamines with Formaldehyde: 1,3,5-Triazinanes and Bis(imidazolidinyl)methanes." MDPI. 4

• Semantic Scholar. "CYCLOTHIOMETHYLATION OF FUNCTIONAL SUBSTITUTED ANILINES BY CH2O AND H2S." Semantic Scholar. 1

• RJPBCS. "Synthesis Some New Heterocyclic Compounds By Domino Reactions, and Study Them as Corrosion Inhibitors." RJPBCS. 5

• Taylor & Francis. "REACTIONS OF DICHLOROMETHANE WITH THIOANIONS. 2. FORMATION OF 5-ALKYL-1,3,5-DITHIAZINANES, 3,5-DIALKYL-1,3,5-THIADIAZINANES, AND 1,3,5-TRIALKYL-1,3,5-TRIAZINANES BY REACTION OF DICHLOROMETHANE WITH SODIUM SULFIDE AND MONOALKYLAMINES." Taylor & Francis. 3

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. rjpbcs.com [rjpbcs.com]

Technical Support Center: Addressing False Positives in 5-Ethyl-1,3,5-Dithiazinane Chromatographic Analysis

Welcome to the technical support center for the chromatographic analysis of 5-ethyl-1,3,5-dithiazinane. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) for addressing the challenge of false positive results. Our goal is to equip you with the scientific rationale and practical steps to ensure the accuracy and reliability of your analytical data.

Introduction

This guide will walk you through a systematic approach to investigating and resolving false positives, focusing on the core principles of chromatography and mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of a false positive in LC-MS analysis?

A1: The most frequent cause is matrix effects , where components of the sample matrix co-elute with the target analyte and either suppress or enhance its ionization, leading to inaccurate identification and quantification.[3][4] These interfering compounds can be endogenous to the sample (e.g., lipids, proteins) or introduced during sample preparation.[5]

Q2: My chromatogram shows a peak at the correct retention time for 5-ethyl-1,3,5-dithiazinane, but I suspect it's a false positive. What's the first step?

A2: The first step is to critically evaluate your data. Does the peak shape look normal (e.g., not showing shoulders or splitting)?[6] If you are using a mass spectrometer, examine the mass spectrum of the peak. Does it match the expected spectrum of your standard? The presence of unexpected ions or a poor match is a strong indicator of a co-eluting interference.[7]

Q3: Can my analytical standard be a source of the problem?

A3: Absolutely. The purity and stability of your analytical standard are paramount.[8] If the standard has degraded or contains impurities, it can lead to incorrect peak identification. Always ensure your standards are stored correctly and their preparation is accurate.[9]

Q4: How can I confirm the identity of a peak if I suspect a false positive?

A4: High-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) are powerful tools for confirming analyte identity.[7][10] HRMS provides a highly accurate mass measurement, which helps in determining the elemental composition.[11] MS/MS analysis of the parent ion should yield a fragmentation pattern that is characteristic of the 5-ethyl-1,3,5-dithiazinane standard.[12]

In-Depth Troubleshooting Guides

Guide 1: Investigating and Mitigating Matrix Effects

Matrix effects are a primary source of analytical inaccuracy in LC-MS, causing either ion suppression or enhancement.[13] This can lead to a signal being misinterpreted as the analyte of interest.

Symptoms:

• Poor reproducibility of peak areas between samples.

• Discrepancies between spiked and un-spiked sample results.

• A signal is detected in a blank matrix sample.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting matrix effects.

Experimental Protocols:

Protocol 1: Post-Column Infusion Experiment

• Objective: To identify regions in the chromatogram where matrix components cause ion suppression or enhancement.

• Setup:

  • Infuse a standard solution of 5-ethyl-1,3,5-dithiazinane at a constant flow rate directly into the mass spectrometer's ion source, post-column.

  • Simultaneously, inject a blank matrix sample onto the HPLC column.

• Analysis: Monitor the signal of the infused standard. A dip or rise in the signal at the retention time of your suspected false positive indicates the presence of co-eluting matrix components that are interfering with ionization.[5]

• Interpretation: If significant interference is observed, your sample preparation and/or chromatographic method needs optimization to separate the analyte from these interfering compounds.

Protocol 2: Optimizing Sample Preparation

• Objective: To remove interfering matrix components before analysis.

• Methodologies:

  • Solid-Phase Extraction (SPE): Choose an SPE sorbent that retains the analyte while allowing matrix components to be washed away, or vice-versa.

  • Liquid-Liquid Extraction (LLE): Utilize the differential solubility of the analyte and matrix components in immiscible solvents to achieve separation.

• Validation: After implementing a new sample preparation method, re-run the post-column infusion experiment to confirm the reduction of matrix effects.

Guide 2: Resolving Co-eluting Peaks

Co-elution occurs when two or more compounds are not adequately separated by the chromatographic column, resulting in overlapping peaks.[6] This can easily lead to a false positive if an interfering compound has a similar mass-to-charge ratio as the target analyte.

Symptoms:

• Asymmetrical or broad peaks.[14]

• Shoulders on the main peak.[6]

• Inconsistent mass spectra across the peak.

Troubleshooting Workflow:

Caption: Workflow for resolving co-eluting peaks.

Experimental Protocols:

Protocol 3: Modifying Chromatographic Selectivity

• Objective: To alter the relative retention times of the analyte and interfering compounds.

• Strategies:

  • Mobile Phase Composition: Systematically vary the organic solvent (e.g., acetonitrile vs. methanol) and the pH of the aqueous phase.[15]

  • Column Chemistry: Switch to a column with a different stationary phase (e.g., from a C18 to a phenyl-hexyl or a cyano phase).[15][16]

  • Gradient Optimization: If using a gradient, adjust the slope, particularly around the elution time of the analyte, to improve separation.[17]

Parameter	Initial Condition	Modified Condition 1	Modified Condition 2	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 5 µm	Cyano, 150 x 4.6 mm, 5 µm	Different stationary phases offer alternative selectivities.
Mobile Phase A	0.1% Formic Acid in Water	10 mM Ammonium Formate, pH 3.0	0.1% Acetic Acid in Water	Altering pH can change the ionization state and retention of analytes.
Mobile Phase B	Acetonitrile	Methanol	Isopropanol	Changing the organic solvent modifies the elution strength and selectivity.
Gradient	5-95% B in 10 min	20-60% B in 15 min	Isocratic 40% B	A shallower gradient or isocratic hold can improve resolution of closely eluting peaks.

Guide 3: Ensuring Method Specificity with Advanced MS Techniques

For unambiguous confirmation, especially in complex matrices, advanced mass spectrometry techniques are indispensable.

Symptoms:

• A peak is present at the correct retention time and has the correct precursor ion mass, but its identity is still uncertain.

• Regulatory requirements demand a higher level of confidence in analyte identification.

Troubleshooting Workflow:

Caption: Workflow for analyte confirmation using advanced MS.

Experimental Protocols:

Protocol 4: Confirmation by High-Resolution Mass Spectrometry (HRMS)

• Objective: To obtain a highly accurate mass measurement of the suspected peak to determine its elemental formula.

• Procedure:

  • Analyze the sample using an LC-HRMS system (e.g., Q-TOF or Orbitrap).

  • Extract the ion chromatogram for the accurate mass of 5-ethyl-1,3,5-dithiazinane.

• Data Analysis: Compare the measured mass of the peak to the theoretical exact mass. A mass accuracy of <5 ppm is typically required for confident formula assignment.[18]

Protocol 5: Confirmation by Tandem Mass Spectrometry (MS/MS)

• Objective: To generate a fragmentation pattern of the suspected peak and compare it to that of an authentic standard.[19]

• Procedure:

  • Develop an MS/MS method by selecting the precursor ion corresponding to 5-ethyl-1,3,5-dithiazinane.

  • Optimize the collision energy to produce a rich spectrum of fragment ions.

  • Analyze both the sample and a known standard of 5-ethyl-1,3,5-dithiazinane under the same conditions.

• Data Analysis: The retention time, precursor ion, and the fragmentation pattern of the peak in the sample must match those of the standard for positive identification.[20]

Guide 4: The Role of Internal Standards

An internal standard (IS) is a compound added to all samples, standards, and blanks at a constant concentration.[21] It is a powerful tool for correcting variations in sample preparation, injection volume, and matrix effects.[22][23]

Choosing an Internal Standard:

• Ideal Choice: A stable isotope-labeled (SIL) version of 5-ethyl-1,3,5-dithiazinane (e.g., deuterated or ¹³C-labeled). SIL-IS co-elutes and experiences the same matrix effects as the analyte, providing the most accurate correction.[24]

• Alternative: A structurally similar compound that is not present in the samples and has a similar retention time and ionization efficiency.[21]

Implementation:

• Add the internal standard to all samples and calibration standards early in the sample preparation process.[21]

• Quantify the analyte using the ratio of the analyte peak area to the internal standard peak area.[23] This ratio corrects for variations that affect both compounds equally.

Conclusion

Addressing false positives in the chromatographic analysis of 5-ethyl-1,3,5-dithiazinane requires a systematic and scientifically grounded approach. By carefully considering potential issues from matrix effects, co-elution, and analytical standards, and by employing advanced techniques for confirmation, researchers can ensure the integrity and accuracy of their results. This guide provides a framework for troubleshooting, but it is essential to adapt these principles to the specific context of your experiments.

References

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Reference Data & Comparative Studies

A Comparative Guide to Triazine-Based Hydrogen Sulfide Scavengers: MEA Triazine vs. MMA Triazine

In the critical pursuit of removing toxic and corrosive hydrogen sulfide (H₂S) from hydrocarbon streams, triazine-based scavengers have long been the industry workhorse. Their cost-effectiveness and high reactivity make them a staple in oil and gas operations. However, not all triazines are created equal. Operational challenges, primarily the formation of solid byproducts, have necessitated a deeper look into the performance of different triazine derivatives.

This guide provides an in-depth comparison of two of the most prevalent triazine-based H₂S scavengers: Hexahydro-1,3,5-tris(hydroxyethyl)-s-triazine (MEA Triazine) and Hexahydro-1,3,5-trimethyl-s-triazine (MMA Triazine) . We will delve into their reaction mechanisms, performance differences, and the critical issue of solid byproduct formation, providing researchers, scientists, and drug development professionals with the objective, data-supported insights needed to make informed decisions.

A crucial point of clarification is the role of dithiazinanes. These are not primary scavengers but rather the principal reaction products formed when triazines react with H₂S. Specifically, MEA triazine reacts with H₂S to form 5-hydroxyethyldithiazine, a compound central to the challenges associated with this scavenger.

The Chemistry of H₂S Scavenging by Triazines

Triazine-based scavengers operate through a nucleophilic substitution reaction. The triazine molecule reacts with two moles of H₂S, leading to the formation of a dithiazine and the release of the amine molecules used in the synthesis of the triazine. This reaction is, in theory, a clean and efficient way to convert gaseous H₂S into a stable, water-soluble compound. However, the nature of the substituent group on the triazine ring (a hydroxyethyl group in MEA triazine and a methyl group in MMA triazine) profoundly influences the properties of the resulting dithiazine and the overall performance of the scavenger.

MEA Triazine: The Prevalent but Problematic Workhorse

MEA triazine is the most widely used H₂S scavenger, primarily due to its economic advantages and high reactivity. It is synthesized from the reaction of monoethanolamine (MEA) and formaldehyde.

Reaction Mechanism of MEA Triazine

The reaction of MEA triazine with H₂S proceeds in two steps, with the ultimate formation of 5-hydroxyethyldithiazine and the release of two molecules of MEA.

Caption: Reaction of MEA Triazine with H₂S.

The Challenge of Amorphous Dithiazine Solids

While effective at scavenging H₂S, MEA triazine is notorious for the formation of solid byproducts, which can lead to significant operational issues such as fouling and plugging of pipelines and equipment. The primary culprit is the reaction product, 5-hydroxyethyldithiazine. Under certain conditions, particularly when the scavenger is "over-spent" (exposed to more H₂S than its stoichiometric capacity), this dithiazine can polymerize into an insoluble, amorphous solid. The terminal hydroxyl group of the 5-hydroxyethyldithiazine is believed to be essential for the formation of these problematic amorphous solids.

MMA Triazine: A More Stable Alternative

MMA triazine, synthesized from methylamine and formaldehyde, is a prominent alternative to MEA triazine. While generally more expensive, it offers a significant advantage in mitigating the formation of amorphous solids.

Reaction Mechanism of MMA Triazine

Similar to MEA triazine, MMA triazine reacts with two moles of H₂S to produce the corresponding dithiazine (5-methyl-1,3,5-dithiazinane) and two moles of methylamine.

Caption: Reaction of MMA Triazine with H₂S.

Reduced Propensity for Solid Formation

The key advantage of MMA triazine lies in the structure of its dithiazine byproduct. The absence of the terminal hydroxyl group in 5-methyl-1,3,5-dithiazinane significantly reduces the tendency for polymerization into amorphous solids. While MMA triazine can still form crystalline solids upon spending, these are often considered less problematic to manage than the amorphous precipitates from MEA triazine.

Head-to-Head Performance Comparison

Feature	MEA Triazine	MMA Triazine	References
Chemical Name	Hexahydro-1,3,5-tris(hydroxyethyl)-s-triazine	Hexahydro-1,3,5-trimethyl-s-triazine
Primary Reaction Product	5-hydroxyethyldithiazine	5-methyl-1,3,5-dithiazinane
Solid Formation	High propensity for amorphous and crystalline solids	Lower propensity for amorphous solids; can form crystalline solids
Operational Challenges	Significant risk of fouling and plugging from amorphous solids	Reduced risk of amorphous solid-related issues
Relative Cost	Lower	Higher
Market Prevalence	More widely used	Used as an alternative where MEA triazine fails
Additional Benefits	-	Can also scavenge mercaptans

Experimental Protocol for Comparative Evaluation of H₂S Scavengers

To objectively assess the performance of H₂S scavengers like MEA triazine and MMA triazine, a standardized laboratory evaluation is crucial. The following protocol outlines a gas breakthrough analysis method.

Objective

To compare the H₂S scavenging capacity and breakthrough time of MEA triazine and MMA triazine on an equal mass basis.

Materials and Equipment

• Semi-batch continuous stirred-tank reactor (CSTR)

• Mass flow controllers for H₂S and carrier gas (e.g., nitrogen)

• H₂S gas sensor/analyzer

• Stirring mechanism

• Temperature and pressure controls

• MEA triazine and MMA triazine solutions (at specified concentrations)

• Solvent (e.g., deionized water or a relevant hydrocarbon)

Experimental Workflow

Caption: Workflow for H₂S scavenger performance evaluation.

Procedure

• Preparation:

  • Prepare solutions of MEA triazine and MMA triazine of equal mass concentration in the chosen solvent.

  • Calibrate the H₂S gas analyzer to ensure accurate readings.

• Reactor Setup:

  • Load a precise volume of the scavenger solution into the CSTR.

  • Set the desired temperature and pressure for the experiment, reflecting field conditions as closely as possible.

• Gas Introduction:

  • Initiate a constant flow of a gas mixture with a known concentration of H₂S in a carrier gas (e.g., nitrogen) through the scavenger solution.

  • Maintain a constant stirring speed to ensure good gas-liquid contact.

• Monitoring and Data Collection:

  • Continuously monitor and record the H₂S concentration in the gas stream exiting the reactor.

  • Continue the experiment until the H₂S concentration in the effluent reaches a predetermined breakthrough point (e.g., 10% of the inlet concentration).

• Data Analysis:

  • Plot the effluent H₂S concentration as a function of time to generate a breakthrough curve.

  • Calculate the total amount of H₂S scavenged by integrating the area above the breakthrough curve up to the breakthrough point.

  • Compare the scavenging capacity and breakthrough times for MEA triazine and MMA triazine.

Conclusion and Future Perspectives

The choice between MEA triazine and MMA triazine for H₂S scavenging is a nuanced decision that involves a trade-off between cost and operational reliability. While MEA triazine is the more economical and widely used option, its propensity to form amorphous dithiazine solids presents a significant operational risk. MMA triazine, although more expensive, offers a more robust solution by mitigating the formation of these problematic solids, making it a preferred choice in applications where the drawbacks of MEA triazine are intolerable.

Future research and development in H₂S scavengers are likely to focus on chemistries that offer the high efficiency and low cost of triazines without the associated solid formation issues. The development of more environmentally benign and regenerable scavenger systems is also a key area of investigation.

References

• Taylor, G. N., Wylde, J. J., Müller, T., Murison, J., & Schneider, F. (2017). Fresh Insight into the H2S Scavenging Mechanism of MEA-Triazine vs. MMA-Triazine. SPE International Conference on Oilfield Chemistry. [Link]

• University of Calgary. (n.d.). Formaldehyde-MEA Triazine Based Hydrogen Sulfide Scavenger Behavior Study and Applications in the Oil and Gas Industry. [Link]

• Esteem Industries. (n.d.). H2S Scavengers & Triazine-Based Gas Treatment Chemicals. [Link]

• OnePetro. (2017). Fresh Insight into the H2S Scavenging Mechanism of MEA-Triazine vs. MMA-Triazine. [Link]

• Google Patents. (n.d.). US10626334B2 - Processes and compositions for scavenging hydrogen sulfide.

• LinkedIn. (2026, February 25). Global Perspectives on MMA-Triazine H2S Scavengers Growth: 2025-2033 Insights. [Link]

• FirstKlaz Technologies. (2025, July 27). Understanding MEA Triazine Solids Formation in Oil Field. [Link]

• ResearchGate. (n.d.). Hydrogen Sulfide Scavenging by 1,3,5-Triazinanes. Comparison of the Rates of Reaction. [Link]

• AMPP. (2025, April 6).

Comparative Antimicrobial Efficacy of 5-Ethyl-1,3,5-Dithiazinane Against Sulfate-Reducing Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of industrial microbiology, the control of sulfate-reducing bacteria (SRB) presents a significant challenge, particularly in sectors such as oil and gas, water treatment, and manufacturing. These anaerobic microorganisms are notorious for inducing microbiologically influenced corrosion (MIC), reservoir souring, and biofouling, leading to substantial economic losses and operational risks. The development and selection of effective biocides are therefore critical for maintaining system integrity and efficiency. This guide provides a comparative analysis of the antimicrobial efficacy of 5-ethyl-1,3,5-dithiazinane against SRB, benchmarked against commonly used industrial biocides.

While direct experimental data on the efficacy of 5-ethyl-1,3,5-dithiazinane against SRB is not extensively available in peer-reviewed literature, this guide will extrapolate its potential mechanism and efficacy based on the known antimicrobial properties of related sulfur-containing heterocyclic compounds. This analysis is juxtaposed with the well-documented performance of established biocides, namely glutaraldehyde, 2,2-dibromo-3-nitrilopropionamide (DBNPA), and quaternary ammonium compounds (QACs).

The Challenge of Sulfate-Reducing Bacteria

SRB are a diverse group of anaerobic bacteria that utilize sulfate as a terminal electron acceptor for their respiration, producing hydrogen sulfide (H₂S) as a metabolic byproduct. This H₂S production is the primary cause of "souring" in oil and gas reservoirs, which not only devalues the hydrocarbons but also poses a significant health and safety risk due to its toxicity.[1] Furthermore, the metabolic activities of SRB contribute to the corrosion of metallic infrastructure, a phenomenon known as microbiologically influenced corrosion.

Biocidal Control of SRB: An Overview of Key Alternatives

A variety of chemical agents are employed to mitigate the detrimental effects of SRB. The selection of an appropriate biocide depends on factors such as its spectrum of activity, speed of action, compatibility with other system chemicals, and environmental profile.

Glutaraldehyde

Glutaraldehyde is a broad-spectrum biocide widely used in industrial applications for its effectiveness against bacteria, fungi, and algae.[2] It is particularly valued for its ability to function across a wide range of temperatures and pH values and its water solubility.[2]

Mechanism of Action: Glutaraldehyde's biocidal activity stems from its ability to act as a potent alkylating agent.[1][3] The two aldehyde groups of the molecule react with and cross-link primary amine groups on the surface of microbial cells. This interaction with proteins and enzymes disrupts cellular functions, leading to cell death.[1][3] Specifically, it targets amine, sulfhydryl, hydroxyl, and carboxyl groups in microbial proteins and nucleic acids, leading to the denaturation of essential enzymes and structural components.[1] This cross-linking of the cell envelope effectively immobilizes the cell and disrupts its metabolic processes.[4]

2,2-Dibromo-3-nitrilopropionamide (DBNPA)

DBNPA is a fast-acting, non-oxidizing biocide with a broad spectrum of activity against bacteria, fungi, and algae.[5][6] It is particularly effective in industrial water treatment and oilfield applications for the control of SRB.[4][7]

Mechanism of Action: DBNPA's mechanism of action is rooted in its electrophilic nature. The bromine atoms in the molecule are susceptible to nucleophilic attack by cellular components.[8] It rapidly penetrates the microbial cell membrane and reacts with sulfur-containing groups (thiols) in proteins and enzymes.[6][9] This irreversible binding inactivates critical enzymes involved in metabolism and respiration, leading to a rapid cessation of cellular functions and cell death.[8] The electron-withdrawing cyano group enhances the reactivity of the molecule, contributing to its fast-acting nature.[8]

Quaternary Ammonium Compounds (QACs)

QACs are cationic surfactants with significant antimicrobial properties. Common examples used for SRB control include benzalkonium chloride (BAC) and didecyldimethylammonium chloride (DDAC).

Mechanism of Action: The primary mode of action for QACs is the disruption of the cell membrane.[2][10] The positively charged nitrogen atom of the QAC molecule interacts electrostatically with the negatively charged components of the bacterial cell wall and cytoplasmic membrane, such as phospholipids and teichoic acids.[11][12] This is followed by the insertion of the hydrophobic alkyl chains into the lipid bilayer, leading to membrane disorganization, leakage of intracellular contents, and ultimately, cell lysis.[2][11] Some studies also suggest that QACs may have intracellular targets, including DNA.[2]

5-Ethyl-1,3,5-Dithiazinane: A Profile and Postulated Mechanism of Action

5-ethyl-1,3,5-dithiazinane is a heterocyclic compound containing both nitrogen and sulfur atoms. While specific studies on its anti-SRB activity are scarce, the antimicrobial potential of related thiazine and thiadiazine derivatives has been documented.[13][14][15][16]

Postulated Mechanism of Action: The presence of sulfur atoms in the dithiazinane ring is likely key to its antimicrobial activity. Sulfur-containing compounds are known to interact with microbial enzymes and proteins. It is plausible that 5-ethyl-1,3,5-dithiazinane, or its degradation products, could act as an electrophile, reacting with nucleophilic groups in essential biomolecules, similar to other sulfur-containing antimicrobials. The mechanism might involve the disruption of disulfide bonds in proteins or the inactivation of enzymes by binding to their active sites. The overall lipophilicity imparted by the ethyl group could facilitate its transport across the bacterial cell membrane.

The diagram below illustrates a hypothetical mechanism of action for 5-ethyl-1,3,5-dithiazinane, drawing parallels with other sulfur-containing biocides.

Caption: Postulated mechanism of 5-ethyl-1,3,5-dithiazinane against SRB.

Comparative Efficacy: A Data-Driven Overview

To provide a quantitative comparison, the following table summarizes the reported Minimum Inhibitory Concentrations (MIC) of the alternative biocides against various sulfate-reducing bacteria. The absence of data for 5-ethyl-1,3,5-dithiazinane underscores the need for further research into its antimicrobial properties.

Biocide	Target Organism	Minimum Inhibitory Concentration (MIC)	Reference
Glutaraldehyde	Desulfovibrio desulfuricans	12.5 µg/mL	[10]
Desulfovibrio vulgaris	12.5 µg/mL	[17]
DBNPA	Sulfate-Reducing Bacteria	10 mg/L	[6][7][12]
Desulfovibrio vulgaris	150 ppm (for biofilm)	[14]
Benzalkonium Chloride (QAC)	Desulfovibrio desulfuricans	25 ppm	[18]
Didecyldimethylammonium Chloride (QAC)	Enterococcus faecalis	0.5 - 4 mg/L	[19]
5-Ethyl-1,3,5-Dithiazinane	Sulfate-Reducing Bacteria	Data not available

Note: The efficacy of biocides can be influenced by various factors, including the specific strain of SRB, temperature, pH, and the presence of organic matter.

Experimental Protocols for Efficacy Evaluation

To rigorously assess the antimicrobial efficacy of biocides against SRB, standardized laboratory protocols are essential. The following outlines the methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Biocidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of a biocide that prevents the visible growth of a microorganism after a specified incubation period.[20]

Methodology:

• Preparation of Growth Medium: Prepare a suitable anaerobic growth medium for SRB, such as Postgate's Medium C, and dispense it into a series of sterile test tubes or a 96-well microtiter plate.

• Biocide Dilution Series: Create a serial dilution of the biocide in the growth medium to obtain a range of concentrations.

• Inoculation: Inoculate each tube or well with a standardized suspension of the target SRB strain. Include a positive control (no biocide) and a negative control (no inoculum).

• Incubation: Incubate the tubes or plate under anaerobic conditions at the optimal growth temperature for the SRB strain (typically 28-37°C) for a period of up to 28 days.[20]

• Observation: Observe for signs of bacterial growth, which for SRB is typically indicated by the blackening of the medium due to the precipitation of iron sulfide. The MIC is the lowest biocide concentration at which no growth is observed.

Minimum Biocidal Concentration (MBC) Assay

The MBC is the lowest concentration of a biocide that results in a 99.9% reduction in the initial bacterial population.

Methodology:

• Perform MIC Assay: Conduct an MIC assay as described above.

• Subculturing: From the tubes or wells showing no visible growth in the MIC assay, take a small aliquot and subculture it onto a fresh, biocide-free agar medium suitable for SRB growth.

• Incubation: Incubate the agar plates under anaerobic conditions until growth is visible in the control cultures.

• Observation: The MBC is the lowest concentration of the biocide from the MIC assay that shows no bacterial growth on the subculture plates.

The following diagram illustrates the experimental workflow for determining MIC and MBC.

Caption: Workflow for determining MIC and MBC of biocides against SRB.

Conclusion and Future Directions

The control of sulfate-reducing bacteria is a critical aspect of asset integrity management in numerous industries. While established biocides such as glutaraldehyde, DBNPA, and quaternary ammonium compounds have well-documented efficacy, the development of novel, effective, and environmentally benign alternatives is an ongoing pursuit.

5-Ethyl-1,3,5-dithiazinane, based on the known antimicrobial properties of related sulfur-containing heterocycles, presents a promising scaffold for a new class of anti-SRB agents. However, a comprehensive evaluation of its efficacy through standardized antimicrobial susceptibility testing is imperative. Future research should focus on determining the MIC and MBC of 5-ethyl-1,3,5-dithiazinane against a range of industrially relevant SRB strains. Furthermore, elucidating its precise mechanism of action will be crucial for its potential application and for the rational design of next-generation biocides. Such studies will be instrumental in positioning 5-ethyl-1,3,5-dithiazinane as a viable alternative or synergistic component in SRB control strategies.

References

• NINGBO INNO PHARMCHEM CO.,LTD. The Science Behind Glutaraldehyde: Mechanism of Action and Efficacy. [Link]

• Wikipedia. DBNPA. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Mechanism of Action: How DBNPA Works as a Biocide. [Link]

• McDonnell, G., & Russell, A. D. (1999). Quaternary Ammonium Biocides: Efficacy in Application. Journal of Antimicrobial Chemotherapy, 43(3), 287-290.

• MCB Books. Mechanism of Glutaraldehyde Disinfectants. [Link]

• EcoCare. 520: Efficient RO Biocide for Coliform & E. Coli Problems| DBNPA. [Link]

• Crnčević, D., Krcec, L., Brkljača, Z., Cvitković, M., Babić Brčić, S., Čož-Rakovac, R., ... & Šprung, M. (2025). A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxicity. RSC medicinal chemistry.

• Patsnap Synapse. What is the mechanism of Glutaral?. [Link]

• Al-Adham, I. S. I., & Collier, P. J. (2014). The bactericidal activity of glutaraldehyde-impregnated polyurethane. Journal of applied microbiology, 117(5), 1255-1262.
• Xu, Y., Liang, Y., & Chen, Y. (2023). Quaternary ammonia compounds in disinfectant products: evaluating the potential for promoting antibiotic resistance and disrupting wastewater treatment plant performance. Environmental Science: Water Research & Technology, 9(12), 3025-3047.

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A Comparative Benchmarking Guide to Oilfield Biocides: Performance Analysis of 5-ethyl-1,3,5-dithiazinane Against Traditional Chemistries

This guide provides a comprehensive performance comparison of 5-ethyl-1,3,5-dithiazinane against established oilfield biocides. Designed for researchers, scientists, and professionals in the oil and gas industry, this document delves into the mechanisms of action, efficacy, and operational considerations of various chemical control agents. We will explore the proven capabilities of industry-standard biocides and discuss the potential of emerging chemistries, supported by detailed experimental protocols for robust internal evaluation.

The Unseen Threat: Microbial Challenges in Oilfield Operations

Microbial contamination in oil and gas operations is a pervasive and costly issue. The introduction of water and organic additives during drilling, hydraulic fracturing, and production creates an ideal environment for the proliferation of diverse microbial communities. These microorganisms, particularly sulfate-reducing bacteria (SRB) and acid-producing bacteria (APB), can lead to severe operational problems including:

• Microbially Influenced Corrosion (MIC): Aggressive localized corrosion of pipelines and equipment, leading to costly repairs and potential environmental hazards.[1][2]

• Reservoir Souring: The generation of toxic and corrosive hydrogen sulfide (H₂S) by SRBs, which degrades hydrocarbon quality and poses significant safety risks.[3]

• Biofouling: The formation of biofilms that can plug pipelines, formations, and equipment, impeding fluid flow and reducing production efficiency.[4]

• Fluid Degradation: The breakdown of polymers and other additives in drilling and fracturing fluids, compromising their performance.[5][6]

Effective microbial control is therefore not just a preventative measure but a critical component of asset integrity and production optimization. The selection of a biocide program must be a carefully considered decision, balancing efficacy against a range of operational and environmental factors.

A Note on 5-ethyl-1,3,5-dithiazinane

Publicly available, direct comparative performance data for 5-ethyl-1,3,5-dithiazinane as an oilfield biocide is limited. Dithiazinanes are known to be reaction byproducts of certain hydrogen sulfide scavenging triazines.[7] However, the broader class of sulfur-containing heterocyclic compounds has been investigated for a range of antimicrobial properties.[3][8][9][10][11][12] This guide will therefore focus on a detailed comparison of well-documented traditional biocides, while positioning 5-ethyl-1,3,5-dithiazinane as an emerging chemistry, discussing its potential based on its structural characteristics and the known properties of related compounds.

The Incumbents: A Review of Traditional Oilfield Biocides

The workhorses of microbial control in the oilfield are a select group of chemical compounds, each with a distinct profile of strengths and weaknesses.

Glutaraldehyde ("Glut")

A dialdehyde that is one of the most widely used biocides in the oil and gas industry.[13] It is a broad-spectrum biocide effective against a wide range of bacteria, algae, and fungi.[4][14][15]

• Mechanism of Action: Glutaraldehyde functions by cross-linking with proteins and disrupting cellular activities, effectively destroying the cell membranes of microorganisms.[16]

• Performance: It is particularly effective against SRBs and is known for its ability to penetrate and remove biofilms.[14][15][17] Glutaraldehyde demonstrates good efficacy in a variety of oilfield conditions, including high-temperature and high-pressure environments.[16]

• Operational Considerations: It is a non-oxidizing biocide, reducing the risk of corrosion associated with some other treatments.[17] However, its performance can be impacted by high concentrations of ammonia and other nitrogenous compounds.

2,2-Dibromo-3-nitrilopropionamide (DBNPA)

DBNPA is a fast-acting, non-oxidizing biocide valued for its rapid kill rates.[6]

• Mechanism of Action: DBNPA acts by inhibiting essential biological functions through reaction with sulfur-containing nucleophiles within the microbial cell.[18][19]

• Performance: It is a broad-spectrum biocide effective against bacteria, fungi, and algae.[5] Its rapid action makes it suitable for "quick kill" applications in drilling fluids and hydraulic fracturing waters.[5][6] It is particularly effective against sulfate-reducing bacteria.[10][19]

• Operational Considerations: A key feature of DBNPA is its rapid degradation, especially in alkaline conditions, which minimizes its environmental persistence.[5][10] This short half-life means it may not be suitable for long-term preservation.[18][19]

Tetrakis(hydroxymethyl)phosphonium Sulfate (THPS)

THPS is an environmentally friendly, broad-spectrum biocide.[20][21]

• Mechanism of Action: THPS is a formaldehyde-releasing biocide. While its exact mechanism is complex, it is understood to disrupt cell membranes and metabolic processes.[14]

• Performance: It is highly effective against SRBs and has the added benefit of being able to dissolve iron sulfide deposits.[3][20] Its performance can be influenced by pH.[14]

• Operational Considerations: THPS is valued for its low environmental toxicity and rapid breakdown into less harmful substances.[21][22] However, long-term application has been shown to potentially increase sulfate and phosphate concentrations in produced waters.[23]

Quaternary Ammonium Compounds (Quats)

Quats are a class of cationic surfactants with biocidal properties.

• Mechanism of Action: Their positively charged nitrogen atom is attracted to the negatively charged cell membranes of microbes. This interaction disrupts the membrane, leading to cell lysis and death.

• Performance: Quats are effective against a broad spectrum of microorganisms, including bacteria and algae.[24] They also possess corrosion inhibition properties due to their ability to form a protective film on metal surfaces.[25][26]

• Operational Considerations: The performance of quats can be affected by water hardness and the presence of anionic surfactants. Their tendency to form films can be both an advantage (corrosion inhibition) and a disadvantage (potential for emulsion formation).

Comparative Performance Summary

Biocide	Mechanism of Action	Primary Strengths	Operational Limitations
Glutaraldehyde	Protein cross-linking, membrane disruption	Broad-spectrum, effective biofilm remover, good thermal stability	Can be affected by ammonia and other nitrogenous compounds
DBNPA	Inhibition of metabolic functions via reaction with sulfur-containing nucleophiles	Very fast-acting, rapid degradation	Short half-life, not ideal for long-term protection
THPS	Formaldehyde-releaser, membrane disruption	Environmentally friendly, dissolves iron sulfides, effective against SRBs	Performance can be pH-dependent, may increase sulfate/phosphate levels
Quaternary Ammonium Compounds	Cell membrane disruption	Dual-function (biocide and corrosion inhibitor), film-forming	Performance affected by water hardness and anionic surfactants, potential for emulsions
5-ethyl-1,3,5-dithiazinane (Potential)	Likely a formaldehyde-releaser, potential membrane interaction	Speculative: Potential for broad-spectrum activity, possible corrosion inhibition	Unknown: Efficacy, stability, and compatibility in oilfield conditions are not well-documented

Benchmarking Methodologies: A Framework for Evaluation

To objectively compare the performance of any biocide, a rigorous and standardized testing protocol is essential. The following experimental designs provide a framework for evaluating key performance indicators.

Experimental Protocol 1: Planktonic Kill Rate Study (Modified from API RP 38)

This protocol determines the speed and efficacy of a biocide against planktonic (free-floating) microbial populations.

Objective: To determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of a biocide against a target microbial consortium.

Workflow Diagram:

Caption: Workflow for Planktonic Kill Rate Study.

Step-by-Step Methodology:

• Prepare Biocide Stock Solutions: Create a series of concentrations of the test biocide in a suitable sterile broth medium.

• Culture Preparation: Grow a representative oilfield microbial consortium (e.g., from field water samples enriched for SRBs) to a known cell density.

• Inoculation: Add a standardized volume of the microbial culture to each biocide concentration and a control (no biocide).

• Incubation: Incubate the test vials at a relevant temperature (e.g., 35°C) for specified contact times (e.g., 1, 4, and 24 hours).

• Neutralization and Plating: At each time point, transfer an aliquot from each vial to a neutralizing broth to stop the biocidal action. Perform serial dilutions and plate onto appropriate agar media (e.g., API RP 38 recommended media for SRBs).[27][28][29]

• Colony Counting: After incubation, count the number of colony-forming units (CFUs) on each plate.

• Data Analysis: The MIC is the lowest concentration that inhibits visible growth. The MBC is the lowest concentration that results in a 99.9% reduction in CFUs compared to the control.

Experimental Protocol 2: Biofilm Efficacy Test (Based on ASTM E2196)

This protocol evaluates a biocide's ability to both prevent biofilm formation and eradicate established biofilms. A rotating disk reactor is an effective tool for simulating the shear forces present in pipelines.[30][31]

Objective: To assess the efficacy of a biocide in controlling sessile microbial populations.

Workflow Diagram:

Caption: Workflow for Biofilm Efficacy Testing.

Step-by-Step Methodology:

• Biofilm Cultivation: Place sterile coupons (e.g., carbon steel) in a rotating disk reactor. Inoculate with a microbial consortium and provide a continuous flow of nutrient medium to establish a mature biofilm over a set period (e.g., 48-72 hours).

• Biocide Treatment: Introduce the test biocide into the reactor at the desired concentration. Maintain flow and rotation for a specified contact time.

• Coupon Removal: Carefully remove the coupons from the reactor.

• Biofilm Harvesting: Scrape the biofilm from a defined surface area of each coupon into a sterile buffer.

• Cell Disaggregation: Use sonication or vortexing with sterile glass beads to break up the biofilm matrix and release individual cells.

• Plating and Enumeration: Perform serial dilutions and plate onto appropriate agar media to determine the number of viable sessile cells.

• Data Analysis: Compare the CFU/cm² from the treated coupons to untreated control coupons to determine the percentage reduction in the sessile population.

Experimental Protocol 3: Material Compatibility and Corrosion Assessment (Based on NACE TM0194)

This protocol evaluates the potential for a biocide to contribute to corrosion of oilfield materials.

Objective: To assess the corrosivity of the biocide on carbon steel in simulated oilfield water.

Workflow Diagram:

Caption: Workflow for Material Compatibility and Corrosion Testing.

Step-by-Step Methodology:

• Coupon Preparation: Prepare pre-weighed and cleaned carbon steel coupons.

• Test Solution: Prepare a simulated produced water with and without the test biocide at its target dosage.

• Immersion: Immerse the coupons in the test solutions in sealed anaerobic vials.

• Incubation: Incubate at a relevant temperature for an extended period (e.g., 7 to 28 days).

• Coupon Cleaning: After the incubation period, remove the coupons, clean them according to standard procedures (e.g., ASTM G1) to remove any scale or corrosion products, and dry them.

• Final Weighing: Accurately weigh the cleaned coupons.

• Corrosion Rate Calculation: Calculate the weight loss and determine the corrosion rate in mils per year (mpy). Compare the corrosion rate in the presence of the biocide to the control.

Conclusion and Future Outlook

The selection of an appropriate biocide is a critical decision in maintaining the integrity and efficiency of oilfield operations. Traditional biocides such as glutaraldehyde, DBNPA, THPS, and quaternary ammonium compounds have long been the mainstays of microbial control, each offering a unique set of performance characteristics. The choice among them requires a careful evaluation of the specific challenges of the operating environment, including the types of microbes present, water chemistry, temperature, and material compatibility.

While direct, publicly available performance data for 5-ethyl-1,3,5-dithiazinane in oilfield applications is currently scarce, its chemical structure as a sulfur-containing heterocycle suggests potential for antimicrobial activity. Further research and rigorous testing, following the protocols outlined in this guide, are necessary to fully elucidate its efficacy and determine its potential place in the portfolio of oilfield biocides. As the industry continues to face evolving environmental regulations and operational challenges, the exploration of novel and more sustainable biocidal chemistries will remain a critical area of research and development.

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